Cas no 73344-39-5 (1,2-BENZISOXAZOLE, 6-METHOXY-3-METHYL-)

• Product Name: 1,2-BENZISOXAZOLE, 6-METHOXY-3-METHYL-
• CAS No: 73344-39-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00460586
• CID: 552096
• PubChem ID: 12624673
• Update Time: 2025-04-19

1,2-BENZISOXAZOLE, 6-METHOXY-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE, 6-METHOXY-3-METHYL-
• 6-methoxy-3-methyl-1,2-benzoxazole
• 6-metoxy-3-methyl-1,2benzisoxazole
• 1,2-Benzisoxazole,6-methoxy-3-methyl
• 6-Methoxy-3-methyl-1,2-benzisoxazol
• 6-methoxy-3-methyl-1,2-benzisoxazole
• 3-methyl-6-methoxybenzo[d]isoxazol
• SY298819
• D78624
• 6-Methoxy-3-methylbenzisoxazole
• 73344-39-5
• 1,2-Benzisoxazole,6-methoxy-3-methyl-
• GMZZMISVDRRRIR-UHFFFAOYSA-N
• AKOS006273089
• SCHEMBL6990724
• MFCD00460586
• FT-0695438
• 6-Methoxy-3-methylbenzo[d]isoxazole
• DTXSID00504775

• MDL： MFCD00460586
• Inchi： 1S/C9H9NO2/c1-6-8-4-3-7(11-2)5-9(8)12-10-6/h3-5H,1-2H3
• InChI Key： GMZZMISVDRRRIR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C)=N1)OC

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Melting Point: 96-97 ºC
• PSA: 35.26000
• LogP: 2.14480